Cas no 2287333-61-1 (1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane
• CAS No: 2287333-61-1
• MF: C₁₅H₁₉Cl
• MW: 234.764363527298
• CID: 6508942
• PubChem ID: 137945013
• Update Time: 2025-08-04

1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-[4-(propan-2-yl)phenyl]bicyclo[1.1.1]pentane
• 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane
• 2287333-61-1
• EN300-6760842

• Inchi： 1S/C15H19Cl/c1-11(2)12-3-5-13(6-4-12)15-7-14(8-15,9-15)10-16/h3-6,11H,7-10H2,1-2H3
• InChI Key： NZXUITRCIVSSNH-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=CC(C(C)C)=CC=3)(C1)C2

Computed Properties

• Exact Mass: 234.1175283g/mol
• Monoisotopic Mass: 234.1175283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane

Introduction to 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane (CAS No: 2287333-61-1)

1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, characterized by its unique fused ring system and functional groups, presents a compelling framework for the development of novel bioactive molecules. The compound's molecular architecture, featuring a chloromethyl substituent and an isopropylphenyl moiety, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The CAS number 2287333-61-1 provides a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. This numbering system is essential for researchers to accurately track and utilize the compound in various experimental settings. The presence of both electrophilic and nucleophilic centers in 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry have facilitated a deeper understanding of the electronic properties and reactivity patterns of this compound. Molecular modeling studies suggest that the bicyclo[1.1.1]pentane core enhances metabolic stability while maintaining sufficient flexibility for interaction with biological targets. This structural feature is particularly valuable in the design of orally active pharmaceuticals, where bioavailability is a critical factor.

In the realm of medicinal chemistry, the chloromethyl group serves as a versatile handle for further functionalization. This group can be readily transformed into ester, amide, or thioether derivatives, expanding the chemical space available for drug development. Additionally, the isopropylphenyl substituent contributes to hydrophobic interactions and can influence the binding affinity of the molecule to its target protein or receptor.

Current research indicates that derivatives of 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane exhibit potential in modulating enzyme activity and receptor binding. For instance, studies have shown that certain analogs may inhibit kinases or other therapeutic targets relevant to cancer biology. The compound's ability to engage multiple binding pockets simultaneously could lead to synergistic effects, enhancing therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater customization of the molecular framework.

From a pharmacokinetic perspective, the bicyclo[1.1.1]pentane scaffold offers advantages in terms of solubility and membrane permeability. This makes it an attractive choice for designing small-molecule drugs that can effectively traverse biological barriers. Furthermore, the compound's stability under various physiological conditions enhances its suitability for clinical applications.

Collaborative efforts between academia and industry have accelerated the exploration of 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane and its derivatives. Preclinical studies are underway to evaluate their safety profiles and pharmacological effects in animal models. These investigations aim to establish a foundation for future clinical trials targeting various diseases, including neurological disorders and inflammatory conditions.

The integration of machine learning algorithms has further enhanced the rational design of molecules based on this scaffold. Predictive models can identify optimal substitutions and modifications that maximize biological activity while minimizing off-target effects. Such computational tools are indispensable in modern drug discovery pipelines.

In conclusion, 1-(Chloromethyl)-3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional versatility. Ongoing research continues to uncover new possibilities for its application in drug development, underscoring its importance as a building block for innovative therapeutics.